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Introduction
Endostatin is a potent endogenous inhibitor of angiogenesis, the process of forming new

blood vessels from pre-existing ones.[1][2] It is a 20-kDa proteolytic fragment derived from the

C-terminal non-collagenous (NC1) domain of collagen XVIII.[3][4][5][6][7] Collagen XVIII is a

component of basement membranes in vessel walls.[3][5] The generation of endostatin is

catalyzed by proteolytic enzymes like cathepsins and matrix metalloproteases, which cleave

the full-length collagen XVIII.[3][4][5] This process is thought to be a local control mechanism

for regulating angiogenesis.[3][5]

First identified in 1997 from the conditioned media of a murine hemangioendothelioma cell line,

endostatin has been shown to inhibit endothelial cell proliferation and migration, induce

apoptosis in some endothelial cell lines, and suppress tumor growth in numerous preclinical

models.[1][2][3][8] Its broad-spectrum anti-tumor activity has been observed across more than

65 different tumor types in animal models.[2][9] A modified recombinant human endostatin,

known as Endostar, was approved in China in 2005 for the treatment of non-small-cell lung

carcinoma, although clinical trials in the United States have yielded less conclusive results.[1]

This guide provides a comprehensive overview of the molecular mechanisms, quantitative

data, and key experimental protocols relevant to the study of endostatin.
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Generation of Endostatin from Collagen XVIII
Collagen XVIII belongs to the multiplexin family of collagens, characterized by multiple triple-

helical domains interspersed with non-triple-helical regions.[5] The C-terminal NC1 domain of

collagen XVIII contains the endostatin sequence. This domain is connected to the main

collagenous structure via a protease-sensitive hinge region.[3][5] Local secretion of proteases,

such as matrix metalloproteases (MMPs) and cathepsins, by stimulated endothelial or tumor

cells leads to the cleavage of collagen XVIII within this hinge region, releasing the biologically

active endostatin fragment.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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